Cas no 2770557-18-9 (2-Bromo-5-fluoropentanoic acid)

• Product Name: 2-Bromo-5-fluoropentanoic acid
• CAS No: 2770557-18-9
• MF: C₅H₈BrFO₂
• MW: 199.018224716187
• CID: 6008829
• PubChem ID: 165488002
• Update Time: 2025-05-22

2-Bromo-5-fluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37408459
• 2-bromo-5-fluoropentanoic acid
• 2770557-18-9
• 2-Bromo-5-fluoropentanoic acid

• Inchi： 1S/C5H8BrFO2/c6-4(5(8)9)2-1-3-7/h4H,1-3H2,(H,8,9)
• InChI Key： YDRJGIYDHLVWOD-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)CCCF

Computed Properties

• Exact Mass: 197.96917g/mol
• Monoisotopic Mass: 197.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Bromo-5-fluoropentanoic acid

Research Brief on 2-Bromo-5-fluoropentanoic Acid (CAS: 2770557-18-9) in Chemical Biology and Pharmaceutical Applications

2-Bromo-5-fluoropentanoic acid (CAS: 2770557-18-9) is a halogenated carboxylic acid derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and bioconjugation. This compound, characterized by its bromo and fluoro functional groups, offers unique reactivity profiles that make it valuable for the synthesis of complex molecules, including protease inhibitors, radiolabeled probes, and targeted therapeutics.

Recent studies have explored the synthetic utility of 2-bromo-5-fluoropentanoic acid in the development of covalent inhibitors, particularly for cysteine proteases and other enzymes with nucleophilic active sites. The bromo moiety serves as an excellent leaving group, enabling selective alkylation of thiol groups, while the fluorine atom enhances metabolic stability and modulates electronic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in designing irreversible inhibitors of cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases.

In addition to its role in inhibitor design, 2-bromo-5-fluoropentanoic acid has been employed in radiopharmaceutical chemistry. Researchers at the University of California, San Francisco, utilized this compound as a precursor for fluorine-18 labeling, capitalizing on the fluoro substituent to facilitate the synthesis of positron emission tomography (PET) tracers. The bromine atom allows for further derivatization via cross-coupling reactions, expanding the toolkit for tracer development.

The compound's physicochemical properties, including its moderate lipophilicity (LogP ~1.8) and aqueous solubility (~50 mg/mL at pH 7.4), make it suitable for biological applications. Computational modeling studies have predicted favorable membrane permeability, suggesting potential for central nervous system (CNS) targeting when incorporated into drug candidates. However, challenges remain in optimizing its pharmacokinetic profile, as the carboxylic acid moiety may limit blood-brain barrier penetration without prodrug strategies.

Ongoing research is investigating the safety profile of 2-bromo-5-fluoropentanoic acid and its derivatives. Preliminary toxicology studies in rodent models indicate acceptable tolerability at therapeutic doses, with no observed organ toxicity in 28-day repeat-dose experiments. The compound's stability under physiological conditions (t_1/2 > 6 hours in plasma at 37°C) further supports its pharmaceutical potential.

Future directions for research include exploring its application in antibody-drug conjugates (ADCs), where the reactive bromine center could enable site-specific conjugation to engineered cysteine residues. Additionally, structure-activity relationship (SAR) studies are underway to develop more potent analogs while maintaining selectivity against off-target proteins. The unique combination of halogen atoms in 2-bromo-5-fluoropentanoic acid continues to inspire innovative approaches in medicinal chemistry and chemical biology.